Cas no 1049525-66-7 (N-(3-methyl-4-{[3-(4-phenylpiperazin-1-yl)propyl]sulfamoyl}phenyl)acetamide)

• Product Name: N-(3-methyl-4-{[3-(4-phenylpiperazin-1-yl)propyl]sulfamoyl}phenyl)acetamide
• CAS No: 1049525-66-7
• MF: C₂₂H₃₀N₄O₃S
• MW: 430.563603878021
• CID: 6263425
• PubChem ID: 42389207
• Update Time: 2025-05-24

N-(3-methyl-4-{[3-(4-phenylpiperazin-1-yl)propyl]sulfamoyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methyl-4-{[3-(4-phenylpiperazin-1-yl)propyl]sulfamoyl}phenyl)acetamide
• SR-01000922135
• 1049525-66-7
• F5308-0305
• N-[3-methyl-4-[3-(4-phenylpiperazin-1-yl)propylsulfamoyl]phenyl]acetamide
• VU0493709-1
• CCG-297684
• N-(3-methyl-4-(N-(3-(4-phenylpiperazin-1-yl)propyl)sulfamoyl)phenyl)acetamide
• SR-01000922135-1
• AKOS024506068

• Inchi： 1S/C22H30N4O3S/c1-18-17-20(24-19(2)27)9-10-22(18)30(28,29)23-11-6-12-25-13-15-26(16-14-25)21-7-4-3-5-8-21/h3-5,7-10,17,23H,6,11-16H2,1-2H3,(H,24,27)
• InChI Key： CDXQNYQZXFOXPH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)NC(C)=O)(NCCCN1CCN(C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 430.20386201g/mol
• Monoisotopic Mass: 430.20386201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 90.1Ų

Additional information on N-(3-methyl-4-{[3-(4-phenylpiperazin-1-yl)propyl]sulfamoyl}phenyl)acetamide

Research Briefing on N-(3-methyl-4-{[3-(4-phenylpiperazin-1-yl)propyl]sulfamoyl}phenyl)acetamide (CAS: 1049525-66-7)

N-(3-methyl-4-{[3-(4-phenylpiperazin-1-yl)propyl]sulfamoyl}phenyl)acetamide (CAS: 1049525-66-7) is a novel sulfonamide derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological targets. The presence of both phenylpiperazine and sulfonamide moieties suggests its potential interaction with various receptor systems, making it a promising candidate for further pharmacological studies.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its physicochemical properties and biological activity. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to confirm the purity and structural integrity of the compound. Preliminary results indicate that N-(3-methyl-4-{[3-(4-phenylpiperazin-1-yl)propyl]sulfamoyl}phenyl)acetamide exhibits favorable solubility and stability under physiological conditions, which are critical parameters for its potential use in drug development.

In vitro studies have demonstrated that this compound exhibits significant binding affinity for certain receptor subtypes, including serotonin and dopamine receptors. These findings suggest its potential utility in the treatment of neurological and psychiatric disorders, such as schizophrenia and depression. Additionally, molecular docking simulations have provided insights into the compound's interaction with receptor binding sites, highlighting the importance of the phenylpiperazine moiety in mediating these interactions.

Further investigations into the pharmacokinetic and pharmacodynamic properties of N-(3-methyl-4-{[3-(4-phenylpiperazin-1-yl)propyl]sulfamoyl}phenyl)acetamide are currently underway. Early-stage animal studies have shown promising results, with the compound exhibiting good bioavailability and a favorable safety profile. However, additional preclinical and clinical studies are required to fully elucidate its therapeutic potential and safety in humans.

In conclusion, N-(3-methyl-4-{[3-(4-phenylpiperazin-1-yl)propyl]sulfamoyl}phenyl)acetamide (CAS: 1049525-66-7) represents a promising candidate for further development in the field of medicinal chemistry. Its unique structural features and preliminary biological activity warrant continued investigation, with the potential to contribute to the development of novel therapeutics for a range of disorders. Future research should focus on optimizing its pharmacological properties and exploring its mechanism of action in greater detail.